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Compound of Interest

Compound Name: Amoxicillin D4

Cat. No.: B1151948

For researchers, scientists, and professionals in drug development, the Certificate of Analysis
(CoA) for a deuterated internal standard like Amoxicillin D4 is a critical document. It provides
the necessary assurance of the material's identity, purity, and quality, which is paramount for
the accuracy and reliability of bioanalytical and pharmacokinetic studies. This in-depth guide
explains the core components of an Amoxicillin D4 CoA, complete with detailed experimental
protocols and data interpretation.

Amoxicillin D4, a deuterium-labeled version of the antibiotic amoxicillin, is primarily used as an
internal standard in quantitative analysis by mass spectrometry.[1][2][3] Its chemical name is
(2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido]-3,3-dimethyl-7-ox0-4-
thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.[4][5] The deuterium labeling results in a
higher molecular weight than the unlabeled amoxicillin, allowing for its differentiation in mass
spectrometry-based assays.

Summary of Key Analytical Data

The following tables summarize the typical quantitative data found on an Amoxicillin D4
Certificate of Analysis.

Table 1: General Information
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Parameter

Typical Specification

Product Name

Amoxicillin D4

CAS Number 2673270-36-3

Molecular Formula C16H15D4N30sS

Molecular Weight 369.4 g/mol

Appearance White to off-white solid
Solubility Soluble in DMSO and Methanol

Table 2: Quality Control and Purity Analysis

Analytical Test

Specification

Purpose

Identity (*H-NMR)

Conforms to structure

Confirms the chemical

structure of the molecule.

Identity (Mass Spec)

Conforms to structure

Confirms the molecular weight

and isotopic enrichment.

Chromatographic Purity
(HPLC)

298%

Determines the percentage of

the desired compound.

Isotopic Purity

=99% deuterated forms (di-d4)

Ensures a high degree of

deuterium incorporation.

Residual Solvents (GC-MS)

Meets USP <467> limits

Quantifies any remaining
solvents from the synthesis

process.

Water Content (Karl Fischer)

< 2.0%

Determines the amount of

water present in the material.

Detailed Experimental Protocols

The accuracy of the data presented in a CoA is directly dependent on the rigor of the

experimental methods employed. Below are detailed protocols for the key analytical tests
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performed on Amoxicillin D4.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method separates Amoxicillin D4 from any impurities.
 Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 pym particle size) is commonly
used.

Mobile Phase: A typical mobile phase consists of a mixture of a phosphate buffer and a polar
organic solvent like acetonitrile or methanol. A common composition is a gradient of
acetonitrile in a potassium phosphate buffer (pH 5.0).

Flow Rate: A flow rate of 1.0 mL/min is often employed.
Detection: UV detection at 230 nm or 283 nm is suitable for amoxicillin.

Sample Preparation: A stock solution of Amoxicillin D4 is prepared by dissolving a precisely
weighed amount in the mobile phase to a known concentration (e.g., 1 mg/mL).

Procedure: The prepared sample is injected into the HPLC system. The retention time of the
main peak corresponding to Amoxicillin D4 is recorded. The purity is calculated by dividing
the area of the main peak by the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is used to confirm the molecular weight of Amoxicillin D4 and to assess its
isotopic enrichment.

 Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid
chromatography system (LC-MS).

« lonization Mode: Electrospray ionization (ESI) in positive or negative ion mode is commonly
used.
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e Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio
(m/z) of the ions is measured. For Amoxicillin D4, the expected [M+H]* ion is at m/z 370.1.
The mass spectrum will show a cluster of peaks corresponding to the different deuterated
forms (d1-d4).

o Data Interpretation: The presence of the correct molecular ion peak confirms the identity of
the compound. The relative intensities of the isotopic peaks are used to determine the
isotopic purity.

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy
for Structural Confirmation

1H-NMR spectroscopy provides detailed information about the chemical structure of the
molecule, confirming the identity and integrity of the compound.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-ds or D20.

e Procedure: A small amount of the Amoxicillin D4 sample is dissolved in the deuterated
solvent and placed in an NMR tube. The *H-NMR spectrum is acquired.

» Data Interpretation: The chemical shifts, splitting patterns, and integration of the peaks in the
spectrum are compared to a reference spectrum or the expected structure of Amoxicillin
D4. The absence of signals from the deuterated positions on the phenyl ring confirms
successful labeling.

Visualizing the Workflow and Structures

To better understand the relationships between the different components of a Certificate of
Analysis and the structure of Amoxicillin D4, the following diagrams are provided.
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Caption: Workflow of a typical Certificate of Analysis.

Caption: Chemical Structure of Amoxicillin D4.
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Caption: Logical relationship between analytical tests. Caption: Logical relationship between
analytical tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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